Cas no 1706145-16-5 (1'-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-(2-fluorophenoxy)-1,4'-bipiperidine)

• Product Name: 1'-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-(2-fluorophenoxy)-1,4'-bipiperidine
• CAS No: 1706145-16-5
• MF: C₂₂H₂₈FN₃O₂S
• MW: 417.540027618408
• CID: 5765762
• PubChem ID: 90616893
• Update Time: 2025-08-05

1'-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-(2-fluorophenoxy)-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 1'-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-(2-fluorophenoxy)-1,4'-bipiperidine
• 1706145-16-5
• (2,4-dimethylthiazol-5-yl)(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)methanone
• AKOS025090312
• (2,4-dimethyl-1,3-thiazol-5-yl)-[4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]methanone
• F6442-7104

• Inchi： 1S/C22H28FN3O2S/c1-15-21(29-16(2)24-15)22(27)26-11-7-17(8-12-26)25-13-9-18(10-14-25)28-20-6-4-3-5-19(20)23/h3-6,17-18H,7-14H2,1-2H3
• InChI Key： MOFHFWCMHLOFBI-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(N1CCC(CC1)N1CCC(CC1)OC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 417.18862648g/mol
• Monoisotopic Mass: 417.18862648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1'-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-(2-fluorophenoxy)-1,4'-bipiperidine

Comprehensive Overview of 1'-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-(2-fluorophenoxy)-1,4'-bipiperidine (CAS No. 1706145-16-5)

The compound 1'-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-(2-fluorophenoxy)-1,4'-bipiperidine (CAS No. 1706145-16-5) is a sophisticated small molecule with a unique structural framework. Its molecular architecture combines a bipiperidine core with a 2,4-dimethyl-1,3-thiazole-5-carbonyl moiety and a 2-fluorophenoxy substituent, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeting G protein-coupled receptors (GPCRs), a class of proteins that play a critical role in signal transduction and are often implicated in disease pathways.

In recent years, the demand for novel GPCR modulators has surged, driven by advancements in precision medicine and the need for targeted therapies. The 1,4'-bipiperidine scaffold, a key feature of this compound, is known for its versatility in drug design, often contributing to improved pharmacokinetic properties. The incorporation of a thiazole ring further enhances its binding affinity and selectivity, while the fluorophenoxy group introduces additional steric and electronic effects that can fine-tune its interaction with biological targets.

One of the most frequently searched questions in the field of drug discovery is how to optimize small molecule inhibitors for better efficacy and reduced off-target effects. The structural complexity of 1'-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-(2-fluorophenoxy)-1,4'-bipiperidine offers a compelling case study in this regard. Its design exemplifies the strategic use of heterocyclic and aryloxy motifs to achieve desired pharmacological profiles. This aligns with the growing trend of fragment-based drug design (FBDD), where smaller molecular fragments are systematically combined to create potent and selective drug candidates.

The CAS No. 1706145-16-5 has also garnered attention in the context of central nervous system (CNS) drug development. Given the bipiperidine core's historical success in CNS-active compounds, researchers are exploring whether this derivative could cross the blood-brain barrier (BBB) effectively. This is a critical consideration for treating neurological disorders, a topic that dominates many AI-driven drug discovery discussions. The fluorinated aromatic ring may further influence BBB permeability, a hypothesis currently under investigation in preclinical studies.

Another hot topic in the scientific community is the role of computational chemistry in accelerating drug discovery. Tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict the binding modes and biological activities of compounds like 1'-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-(2-fluorophenoxy)-1,4'-bipiperidine. These approaches not only save time and resources but also provide insights into structure-activity relationships that guide further optimization.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including amide coupling and etherification reactions. The 2,4-dimethyl-1,3-thiazole-5-carboxylic acid precursor is a critical building block, and its incorporation into the bipiperidine scaffold requires careful control of reaction conditions to ensure high yield and purity. This aspect resonates with the broader interest in green chemistry and sustainable synthesis methods, which aim to minimize waste and improve efficiency.

In summary, 1'-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-(2-fluorophenoxy)-1,4'-bipiperidine (CAS No. 1706145-16-5) represents a fascinating example of modern medicinal chemistry. Its structural features and potential applications align with several cutting-edge trends in drug discovery, including GPCR targeting, CNS drug development, and computational modeling. As research progresses, this compound may emerge as a valuable tool for understanding complex biological systems or even as a lead candidate for therapeutic development.